Cas no 148204-52-8 (Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate)

• Product Name: Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate
• CAS No: 148204-52-8
• MF: C₂₆H₃₇N₃O₂S
• MW: 455.655885457993
• CID: 4601751
• Update Time: 2025-08-05

Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate

• Inchi： 1S/C26H37N3O2S/c1-2-3-4-5-6-7-8-9-10-14-21-31-26(30)29-25(32)28-24-19-17-23(18-20-24)27-22-15-12-11-13-16-22/h11-13,15-20,27H,2-10,14,21H2,1H3,(H2,28,29,30,32)
• InChI Key： IYAUFIDLAQFQIP-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCC)(=O)NC(NC1=CC=C(NC2=CC=CC=C2)C=C1)=S

Additional information on Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate

Comprehensive Overview of Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate (CAS No. 148204-52-8)

Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate (CAS No. 148204-52-8) is a specialized organic compound that has garnered significant attention in the fields of material science, agrochemicals, and specialty chemicals. This compound, characterized by its unique carbamothioyl and carbamate functional groups, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly exploring its potential in polymer stabilization, UV protection, and surface modification, making it a subject of interest in both academic and industrial settings.

The molecular structure of Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate includes a dodecyl chain, which imparts hydrophobic properties, and a phenylamino moiety that enhances its reactivity and binding affinity. This combination makes the compound particularly useful in formulations requiring long-term stability and resistance to environmental degradation. Recent studies have highlighted its efficacy in coating technologies, where it acts as a cross-linking agent to improve durability and performance. Additionally, its potential as a bioactive agent in agricultural applications has sparked interest among agrochemical researchers.

In the context of sustainability and green chemistry, Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate is being evaluated for its environmental impact and biodegradability. With growing consumer demand for eco-friendly products, manufacturers are seeking compounds that balance performance with minimal ecological footprint. This compound's ability to degrade under specific conditions without releasing harmful byproducts positions it as a promising candidate for sustainable industrial applications. Furthermore, its compatibility with biobased materials aligns with the global shift toward renewable resources.

From a synthetic chemistry perspective, the preparation of Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate involves a series of well-documented reactions, including carbamoylation and thionation. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of industrial applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and performance characteristics. This rigorous quality control underscores its reliability for use in high-value products.

The commercial availability of Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate (CAS No. 148204-52-8) has expanded in recent years, driven by its growing demand in niche markets. Suppliers often provide technical data sheets and safety information to ensure proper handling and application. As research continues to uncover new uses for this compound, its market potential is expected to rise, particularly in sectors prioritizing innovation and performance enhancement. For those seeking detailed specifications or custom formulations, consulting with specialized chemical manufacturers is recommended.

In summary, Dodecyl N-{[4-(phenylamino)phenyl] carbamothioyl}carbamate represents a cutting-edge solution for diverse industrial challenges. Its unique chemical profile, combined with its adaptability to emerging technologies, makes it a valuable asset in the evolving landscape of specialty chemicals. Whether for advanced materials, agricultural innovations, or sustainable practices, this compound continues to demonstrate its significance in modern science and industry.